p-Cyanobenzal-p-anisidine
Overview
Description
P-Cyanobenzal-p-anisidine, also known as 4-cyano-4'-methoxybenzylidene aniline, is an organic compound that belongs to the family of Schiff bases. This compound is widely used in scientific research due to its unique properties and potential applications.
Scientific Research Applications
Electro-Optical Properties
- Nematic Liquid-Crystal Compounds : p-Cyanobenzal-p-anisidine exhibits distinctive electro-optical properties when used in nematic liquid-crystal compounds. This makes it valuable for applications in liquid crystal displays (LCDs) and other electro-optical devices (Ohtsuka & Tsukamoto, 1971).
Transition Heats and Temperatures
- Mesophase Formation : The compound plays a role in forming mesophases or liquid crystals, which are crucial in the development of advanced materials and technologies. Its transition heats and temperatures have been explored to understand its thermodynamic properties better (Barrall, Porter, & Johnson, 1968).
Spectroscopic Characterization
- Biofield Energy Treatment Effects : Studies have been conducted to evaluate the impact of biofield energy treatment on the physicochemical and spectroscopic properties of p-anisidine, which is a related compound. These studies help in understanding the physical and thermal behavior of such compounds under different conditions (Trivedi et al., 2015).
Magnetic Resonance in Nematic Liquid Crystals
- Proton Magnetic Resonance : Investigations into the proton magnetic resonance of nematic liquid crystals containing p-Cyanobenzal-p-anisidine provide insights into their molecular behavior, which is critical for designing advanced liquid crystal materials (Avadhanlu & Murty, 1973).
Synthesis Applications
- Precursor for Firefly-luciferin : p-Cyanobenzal-p-anisidine is utilized in the synthesis of important compounds such as Firefly-luciferin precursors, demonstrating its role in innovative material and natural product synthesis (Würfel, Weiss, Beckert, & Güther, 2012).
Schiff Bases Hydrolysis
- Controlled Release via Schiff Bases : Research on the hydrolysis of Schiff bases involving p-anisidine aims to study controlled release mechanisms, which are vital in pharmaceutical and chemical industries (Moulay et al., 2023).
Future Directions
: Canal-Martín, A., Navo, C. D., Sáez, E., Molero, D., Jiménez-Osés, G., & Pérez-Fernández, R. (2021). Nucleophilic catalysis of p-substituted aniline derivatives in acylhydrazone formation and exchange. Organic & Biomolecular Chemistry, 19(31), 7202-7210. DOI:10.1039/D1OB00871D : Conventional Analytical Methods to Assess Lipid Oxidation. In: Decker E., Elias R., McClements D. (eds) Oxidation in Foods and Beverages and Antioxidant Applications. Springer, Cham. DOI:10.1007/978-3-319-54196-9_1 : p-Anisidine. (n.d.). In Wikipedia. Link
properties
IUPAC Name |
4-[(4-methoxyphenyl)iminomethyl]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O/c1-18-15-8-6-14(7-9-15)17-11-13-4-2-12(10-16)3-5-13/h2-9,11H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASVSTYQWCPHCFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N=CC2=CC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30293509 |
Source
|
| Record name | p-Cyanobenzal-p-anisidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30293509 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
p-Cyanobenzal-p-anisidine | |
CAS RN |
20256-89-7 |
Source
|
| Record name | p-Cyanobenzal-p-anisidine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=90302 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | p-Cyanobenzal-p-anisidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30293509 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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